3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide
Description
3-Chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide is a synthetic benzenesulfonamide derivative featuring a pyrrolidin-5-one core substituted with a 4-methoxyphenyl group. Its structure combines a sulfonamide moiety with a substituted pyrrolidinone ring, which may influence pharmacokinetic properties such as solubility, metabolic stability, and binding affinity to target proteins .
Properties
IUPAC Name |
3-chloro-N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O4S/c1-25-16-7-5-15(6-8-16)21-12-13(9-18(21)22)11-20-26(23,24)17-4-2-3-14(19)10-17/h2-8,10,13,20H,9,11-12H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUNNYIGLMRULTC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC(=CC=C3)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
This compound is a halogenated derivative of a secondary amide bearing an aromatic substituent
Mode of Action
The structure of the compound suggests that it may interact with its targets through the formation of hydrogen bonds. The C(=O)-N(H)-C(ar)-C(ar) torsion angle of -33.70 (18)° rules out the presence of resonance spanning the amide as well as the aromatic system.
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown Given its structural features, it is plausible that it may interact with pathways involving amide or aromatic systems
Biological Activity
3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide is a synthetic compound of interest in medicinal chemistry due to its complex structure and potential therapeutic applications. This compound features a chlorinated aromatic moiety, a methoxyphenyl group, and a pyrrolidinone ring, which together may confer distinct biological activities.
Structural Characteristics
The molecular formula of the compound is with a molecular weight of 394.87 g/mol. The presence of the benzenesulfonamide functional group is significant as it has been associated with various biological activities, including enzyme inhibition and anticancer properties.
Biological Activity Overview
Research indicates that compounds with structural similarities to 3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide exhibit diverse biological activities:
- Enzyme Inhibition :
-
Anticancer Activity :
- A study highlighted the synthesis of new benzenesulfonamides that demonstrated significant anticancer activity against breast cancer (MDA-MB-468) and leukemia (CCRF-CM) cell lines, with IC50 values indicating potent cytotoxic effects .
- Compounds similar in structure to 3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide have been shown to arrest the cell cycle in G0-G1 and S phases, inducing apoptosis through increased levels of cleaved caspases 3 and 9 .
Comparison with Related Compounds
The following table summarizes structural features and unique aspects of compounds related to 3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide:
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 2-chloro-N-(4-methoxyphenyl)acetamide | Contains methoxyphenyl and chloro groups | Lacks pyrrolidinone moiety |
| 2-chloro-N-(3-chloro-4-methoxyphenyl)acetamide | Similar structure with an additional chloro group | Extra chlorination on phenyl ring |
| 2-chloro-N-(4-ethoxyphenyl)quinazolin-4-amine | Contains quinazolin core instead of pyrrolidinone | Different core structure affecting properties |
The uniqueness of 3-chloro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide lies in its combination of functional groups, which may confer distinct chemical and biological properties compared to these similar compounds.
Interaction studies with biological targets are essential for understanding the mechanism of action of this compound. These studies often involve:
- Molecular Docking : This technique helps elucidate how the compound interacts with target proteins, potentially influencing their activity.
Such studies have indicated that related compounds can significantly impact enzyme activity and cell viability, reinforcing their therapeutic potential.
Case Studies
Several case studies have explored the biological activity of benzenesulfonamides:
- In vitro Studies : Research has shown that certain benzenesulfonamides exhibit selective cytotoxicity towards cancer cells while sparing normal cells, highlighting their potential for targeted cancer therapy .
- Apoptosis Induction : A particular study found that benzenesulfonamides could induce apoptosis in various cancer cell lines through the activation of intrinsic apoptotic pathways, evidenced by increased levels of apoptotic markers like cleaved caspases .
Comparison with Similar Compounds
Key Observations :
Fluorine or trifluoromethyl substituents (e.g., in ) increase lipophilicity and metabolic stability but may reduce aqueous solubility.
Synthetic Yields: Piperidine-linked analogues (e.g., compounds 15–18 in ) show moderate to high yields (67–83%), likely due to optimized coupling conditions using K₂CO₃ and sulfonyl chlorides.
Physical States: Piperidine derivatives with dihydrobenzofuran ethers (e.g., ) are oils, while pyrrolidinone analogues (e.g., ) lack reported physical states but may exhibit higher crystallinity due to hydrogen-bonding interactions from the sulfonamide and carbonyl groups.
Pharmacokinetic Considerations
- Lipophilicity : The 3-chloro substituent in the target compound balances lipophilicity compared to bulkier groups like naphthyl (compound 18 in ) or polar CF₃ (), which may improve blood-brain barrier penetration.
- Metabolic Stability: The pyrrolidinone ring’s lactam structure resists oxidative metabolism better than piperidine derivatives, as seen in .
Q & A
Q. Table 1: Comparative Spectroscopic Data for Analogous Compounds
| Compound | ¹H NMR (δ, ppm) | IR (cm⁻¹) | Reference |
|---|---|---|---|
| Entry 3 () | 3.73 (s, OCH₃), 6.74–7.79 (Ar-H) | 3231 (N-H), 1334 (S=O) | |
| Compound 2 () | 8.09 (pyridine-H), 5.11 (OCH₂Ph) | 1596 (C=N), 1131 (C-O) |
Q. Table 2: Reaction Optimization Parameters
| Parameter | Effect on Yield | Optimal Condition |
|---|---|---|
| Temperature | Higher yields at 0°C for sulfonylation | 0–5°C |
| Catalyst Loading | Pd(OAc)₂ (5 mol%) maximizes coupling efficiency | 5 mol% |
| Solvent | DMF > THF for polar intermediates | DMF |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
